Apigenin-7-diglucuronide
Apigenin-7-diglucuronide
Brand Name:
Vulcanchem
CAS No.:
74696-01-8
VCID:
VC0190592
InChI:
InChI=1S/C27H26O17/c28-9-3-1-8(2-4-9)13-7-12(30)15-11(29)5-10(6-14(15)41-13)40-27-23(19(34)18(33)22(43-27)25(38)39)44-26-20(35)16(31)17(32)21(42-26)24(36)37/h1-7,16-23,26-29,31-35H,(H,36,37)(H,38,39)/t16-,17-,18-,19-,20+,21-,22-,23+,26-,27+/m1/s1
SMILES:
Molecular Formula:
C27H26O17
Molecular Weight:
622.5 g/mol
Apigenin-7-diglucuronide
CAS No.: 74696-01-8
Cat. No.: VC0190592
Molecular Formula: C27H26O17
Molecular Weight: 622.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 74696-01-8 |
|---|---|
| Molecular Formula | C27H26O17 |
| Molecular Weight | 622.5 g/mol |
| IUPAC Name | (2R,3R,4R,5S,6S)-6-[(2R,3S,4R,5R,6R)-6-carboxy-4,5-dihydroxy-2-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H26O17/c28-9-3-1-8(2-4-9)13-7-12(30)15-11(29)5-10(6-14(15)41-13)40-27-23(19(34)18(33)22(43-27)25(38)39)44-26-20(35)16(31)17(32)21(42-26)24(36)37/h1-7,16-23,26-29,31-35H,(H,36,37)(H,38,39)/t16-,17-,18-,19-,20+,21-,22-,23+,26-,27+/m1/s1 |
| Standard InChI Key | SJFTVAAHLRFBST-NSHQGHFVSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(C=C(C=C3O2)O[C@@H]4[C@H]([C@@H]([C@H]([C@@H](O4)C(=O)O)O)O)O[C@@H]5[C@H]([C@@H]([C@H]([C@@H](O5)C(=O)O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)OC5C(C(C(C(O5)C(=O)O)O)O)O)O)O |
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